Cas no 61209-02-7 (3,4-dichlorothiophene-2-carboxylic acid)

• Product Name: 3,4-dichlorothiophene-2-carboxylic acid
• CAS No: 61209-02-7
• MF: C₅H₂Cl₂O₂S
• MW: 197.039178371429
• CID: 488335
• PubChem ID: 14639927
• Update Time: 2025-09-25

3,4-dichlorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3,4-dichloro-
• 3,4-Dichlorothiophene-2-carboxylic acid
• EN300-1700221
• DTXSID10562467
• AKOS000282047
• SCHEMBL787848
• E76184
• BS-49710
• dichloro-2-thiophene carboxylic
• 61209-02-7
• 3,4-Dichlorothiophene-2-carboxylicacid
• DB-356610
• 3,4-Dichlorothiophene-2-carboxylic Acid; 3,4-Dichloro-2-thiophenecarboxylic acid; 3,4-Dichlorothiophene-2-carboxylic acid; PCT Int. Appl. (2012), WO 2012035057 A2 20120322.
• 3,4-dichlorothiophene-2-carboxylic acid

• MDL： MFCD00159568
• Inchi： 1S/C5H2Cl2O2S/c6-2-1-10-4(3(2)7)5(8)9/h1H,(H,8,9)
• InChI Key： SHYXCAMRUUVZKJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CSC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 195.91536
• Monoisotopic Mass: 195.9152559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids